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Compound of Interest

Compound Name: Dicumyl peroxide

Cat. No.: B1199699

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, formula, properties,
synthesis, and reactivity of dicumyl peroxide (DCP). It is intended for a technical audience
requiring detailed information for research and development purposes.

Chemical Identity and Structure

Dicumyl peroxide is a dialkyl peroxide characterized by two cumyl groups linked by a peroxide
bridge.[1][2] Its systematic IUPAC name is 2-(2-phenylpropan-2-ylperoxy)propan-2-ylbenzene.
[3]

e Chemical Formula: C1sH2202[3]
e Linear Formula: [CeHsC(CHs)2]202
e CAS Number: 80-43-3[1]

The structural formula and identifiers are detailed below:
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Identifier Value

2-(2-phenylpropan-2-ylperoxy)propan-2-
IUPAC Name (2-phenylprop ylp y)prop
ylbenzene[3]

Dicumyl peroxide, Cumene peroxide, Cumyl
peroxide, Di-Cup[1][3]

Common Names

CC(C)(C1=CC=CC=C1)00C(C)

SMILES
(C)C2=CC=CC=C2[3]
InChl=1S/C18H2202/c1-17(2,15-11-7-5-8-12-

InChl 15)19-20-18(3,4)16-13-9-6-10-14-16/h5-14H, 1-
4H3[3]

InChiKey XMNIXWIUMCBBBL-UHFFFAOYSA-N[3]

Physicochemical Properties

Dicumyl peroxide is a white to yellowish crystalline solid or powder with a characteristic odor.
[1][3][4] It is a strong oxidizing agent and a source of free radicals upon decomposition.[1][3]
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Property Value Reference
Molecular Weight 270.37 g/mol [2]
Melting Point 39-41 °C (102-106 °F) [2]
- ) Decomposes at 130 °C (266
Boiling Point [3]
OF)
Density 1.02 - 1.56 g/mL at 25 °C [3]

Vapor Pressure

15.4 mmHg at 38 °C

Vapor Density

9.3 (vs air)

Solubility in Water

Insoluble (0.4-2 mg/L)

[1]

Solubility (Organic)

Soluble in alcohols, esters,
aromatic hydrocarbons, and

vegetable oils.[1]

log Kow (LogP)

5.50

[3]

Appearance

White to pale yellow granular
solid/powder.[1][4]

Synthesis and Experimental Protocols

Dicumyl peroxide is produced on a large industrial scale. Common synthesis routes involve

the reaction of cumene hydroperoxide with 2-phenyl-2-propanol or the acid-catalyzed reaction

of 2-phenyl-2-propanol with a hydrogen peroxide source.[1]

This method involves the direct reaction between 2-phenyl-2-propanol (cumyl alcohol) and

cumene hydroperoxide (CHP).

e Reaction Setup: A solution of 2-phenyl-2-propanol is prepared in a suitable solvent, such as

cumene.

» Addition of Reactant: Cumene hydroperoxide (e.g., 85% purity) is added to the 2-phenyl-2-

propanol solution with agitation.[5]
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» Reaction Conditions: The reaction is maintained at a controlled temperature, typically
between 35 °C and 45 °C, for several hours (e.g., 8 hours) to allow the reaction to proceed to
completion.[5]

o Workup: The resulting crude dicumyl peroxide is then subjected to a purification process.

This protocol describes a method for purifying crude dicumyl peroxide to achieve high purity
(>90%).[5]

e Washing: The crude dicumyl peroxide is first washed sequentially with a dilute sodium
hydroxide solution, a dilute sodium sulfite solution, and finally a sodium sulfate solution
containing a small amount of mineral acid.[5]

« Distillation Setup: The washed crude product is placed in a distillation apparatus.

o Flash Distillation: The temperature is raised to 85-100 °C under a high vacuum (0.1-10
mmHg, preferably 1-5 mmHg).[5]

o Separation: Volatile impurities are rapidly removed as the distillate, which is discarded. The
distillation time is typically short (e.g., 10 minutes).[5]

» Crystallization: The hot, purified residue is allowed to cool to room temperature or slightly
below (from 20 °C to -10 °C) to induce crystallization.[5]

« Isolation: The crystallized dicumyl peroxide is isolated from the remaining mother liquor by
decanting, filtration, or centrifugation. The mother liquor can be recycled into the next batch
of crude product to improve yield.[5]

The industrial production of dicumyl peroxide is often integrated with the cumene process.
The following diagram illustrates a typical workflow.
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Caption: Industrial production workflow for dicumyl peroxide from cumene.
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Reactivity and Decomposition Mechanisms

The utility of dicumyl peroxide stems from the thermal and chemical instability of its peroxide
bond (O-0).

Upon heating above 70°C, dicumyl peroxide undergoes homolytic cleavage of the O-O bond
to form two cumyloxy radicals.[1] This radical formation is the basis for its use as a
polymerization initiator and crosslinking agent.[1][6] The cumyloxy radicals can then undergo
further reactions, such as hydrogen abstraction from a polymer backbone or (3-scission to form

acetophenone and a methyl radical.[7]
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Caption: Thermal decomposition pathway of dicumyl peroxide for polymer crosslinking.
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In the presence of acid, dicumyl peroxide decomposes via an ionic mechanism.[6] This
pathway is distinct from the thermal radical pathway and yields different products, primarily a-
methylstyrene, phenol, and acetone.[6] The reaction proceeds through the intermediacy of

cumene hydroperoxide.
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Caption: Simplified ionic mechanism for the acid-catalyzed decomposition of DCP.
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Applications

The primary application of dicumyl peroxide is in the polymer industry.

Crosslinking Agent: It is widely used for the crosslinking (vulcanization) of various polymers,
including polyethylene (PE), ethylene-vinyl acetate (EVA), and elastomers like EPDM rubber.
[1][6] This process enhances material properties such as elasticity, strength, and resistance
to oil and acids.[1]

Polymerization Initiator: As a strong source of free radicals, it serves as a high-temperature
initiator for polymerization reactions.[1]

Safety and Handling

Dicumyl peroxide is a reactive and thermally sensitive material.

Hazards: It is a strong oxidizer that can ignite organic materials on contact.[3] It decomposes
rapidly upon heating or exposure to light, which can cause fire and explosion hazards.[1][3]

Incompatibilities: It reacts violently with reducing agents, heavy metals, strong acids, and
strong bases.[1][4]

Storage: It should be stored in a dry, refrigerated (typically < 27°C), and well-ventilated area,
away from incompatible substances and ignition sources.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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